Cas no 948-30-1 (3-Methyl-2,6-dinitrobenzonitrile)

• Product Name: 3-Methyl-2,6-dinitrobenzonitrile
• CAS No: 948-30-1
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• MDL: MFCD19103268
• CID: 1074125
• PubChem ID: 53216176
• Update Time: 2025-04-20

3-Methyl-2,6-dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,5-dinitrobenzonitrile
• 3-Methyl-2,6-dinitrobenzonitrile
• LS-04989
• AKOS015888773
• FT-0684010
• MFCD19103268
• 948-30-1
• benzonitrile, 3-methyl-2,6-dinitro-
• ALBB-016030

• MDL： MFCD19103268
• Inchi： 1S/C8H5N3O4/c1-5-2-3-7(10(12)13)6(4-9)8(5)11(14)15/h2-3H,1H3
• InChI Key： GWFIKVZNVDFMQB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.028
• Monoisotopic Mass: 207.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.47
• Boiling Point: 317.4°C at 760 mmHg
• Flash Point: 145.7°C
• Refractive Index: 1.601

3-Methyl-2,6-dinitrobenzonitrile Security Information

• HazardClass：IRRITANT